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Compound of Interest

Compound Name: lodine-120
CAS No.: 15480-34-9
Cat. No.: B1201904
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Authored for Researchers, Scientists, and Drug Development Professionals

Introduction

lodine-120 is a positron-emitting radioisotope of iodine with a relatively short half-life, making it
a candidate for applications in Positron Emission Tomography (PET) imaging. This technical
guide provides a comprehensive overview of the fundamental physical properties of lodine-
120, detailed methodologies for its production and quality control, and an exploration of its
decay characteristics. The information presented herein is intended to serve as a valuable
resource for researchers and professionals engaged in the fields of nuclear medicine,
radiopharmaceutical development, and related scientific disciplines.

Core Physical and Nuclear Properties

The intrinsic physical and nuclear characteristics of lodine-120 are summarized in the tables
below. These properties are crucial for understanding its behavior as a radionuclide and for its
potential applications in medical imaging and research.
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Property Value

Mass Number (A) 120

Atomic Number (Z2) 53

Neutron Number (N) 67

Isotopic Mass 119.910087(16) u
Mass Excess -83.75342 MeV
Nuclear Binding Energy 1010.84710571 MeV
Spin and Parity 2-

Year of Discovery 1957

Property Value

Half-life (TY%) 81.6(2) minutes

Decay Constant (A) 0.00014157 s

Decay Mode Electron Capture (EC), Positron Emission (+)
Daughter Nuclide 120Tg

Decay Energy 5.615(16) MeV

Specific Activity 7.16 x 107 Ba/g

Table 3: Nuclear Isomers of lodine-120

Isomer Excitation Energy Half-life Spin and Parity
120m1] 72.61(9) keV 228(15) ns (1+,2+,3+)
120mz| 320(10) keV 53(4) min (7-)
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Production of lodine-120

lodine-120 is typically produced in a cyclotron via the proton bombardment of an enriched
Tellurium-120 target. The primary nuclear reaction is:

120Te(p , n)120|

This reaction involves bombarding a solid target of Tellurium-120 dioxide (12°TeOz2) with a
proton beam. Following irradiation, the lodine-120 is separated from the target material
through a dry distillation process.

Experimental Protocol: Cyclotron Production of lodine-
120

This protocol outlines the general steps for producing lodine-120. Specific parameters may
vary depending on the cyclotron facility and target system.

Materials and Equipment:

 High-purity, enriched 2°TeO2 powder

Target holder (e.g., platinum or tantalum disc with a shallow well)

Cyclotron capable of accelerating protons to the required energy

Remote handling system for target transfer

Hot cell for radiochemical processing

Procedure:

o Target Preparation:

o Press the enriched 12°TeO2 powder into the well of the target holder.

o Sinter the target material to ensure good thermal contact and stability under irradiation.

e Irradiation:
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o Mount the target in the cyclotron's target station.

o lIrradiate the target with a proton beam of appropriate energy and current. The optimal
proton energy for the 12°Te(p,n)*2%l reaction is typically in the range of 8-15 MeV to
maximize the yield of 12° while minimizing the production of longer-lived iodine isotopes.

o The duration of the irradiation will depend on the desired activity of lodine-120.
o Target Retrieval:
o After irradiation, allow for a brief cooling period.

o Using a remote handling system, transfer the irradiated target to a shielded hot cell for
processing.

Experimental Protocol: Purification of lodine-120 by Dry
Distillation

Dry distillation is a common method for separating volatile radioiodine from the solid tellurium
dioxide target material.

Materials and Equipment:

Tube furnace capable of reaching at least 800°C

Quartz distillation tube and collection vessel

Inert gas supply (e.g., Argon or Helium) with flow control

Trapping solution (e.g., dilute NaOH or Na2S203 solution)

Shielded "hot cell" environment

Procedure:
o Setup:

o Place the irradiated 12°TeOz2 target into the quartz distillation tube.
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o Connect the distillation tube to the collection vessel containing the trapping solution.

o Ensure a continuous flow of inert gas through the system to carry the volatilized iodine.

¢ Distillation:

o Heat the furnace to a temperature above the melting point of TeO2 (approximately 733°C)
and the boiling point of iodine (184.3°C). A typical distillation temperature is around 750-
800°C.

o The lodine-120 will volatilize and be carried by the inert gas stream to the collection
vessel.

e Trapping:

o The lodine-120 vapor is trapped in the basic solution, typically forming sodium iodide
([*2°I]Nal).

e Final Formulation:

o The resulting radioactive solution is then neutralized and can be formulated for its
intended use, such as in radiolabeling for PET imaging.

Characterization of Physical Properties

The accurate determination of the physical properties of lodine-120 is essential for its
application in quantitative imaging and dosimetry.

Experimental Protocol: Measurement of Half-life and
Decay Energy using Gamma-Ray Spectroscopy

Gamma-ray spectroscopy is a primary technique for identifying and quantifying radionuclides
and their decay characteristics.

Materials and Equipment:

e High-Purity Germanium (HPGe) detector
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e Multichannel Analyzer (MCA)

» Calibrated gamma-ray sources for energy and efficiency calibration (e.g., 133Ba, ¢°Co, 13’Cs,
152Eu)

¢ Lead shielding for the detector
o Sample of purified lodine-120
Procedure:

o System Calibration:

o Perform an energy calibration of the HPGe detector using standard sources with well-
known gamma-ray energies. This establishes the relationship between the channel
number in the MCA and the gamma-ray energy.

o Perform an efficiency calibration to determine the detector's efficiency as a function of
energy.

o Data Acquisition:
o Place the lodine-120 sample at a reproducible geometry in front of the detector.

o Acquire a series of gamma-ray spectra over a period of several half-lives. Record the start
and end time of each acquisition.

o Data Analysis:
o Half-life Determination:

» |dentify a prominent, well-resolved gamma-ray peak belonging to the decay of lodine-
120.

» Determine the net peak area (counts) for this peak in each spectrum.

» Correct the counts for dead time.
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» Plot the natural logarithm of the count rate versus time.

» Perform a linear least-squares fit to the data. The slope of the line is equal to the
negative of the decay constant (A).

» Calculate the half-life using the formula: T% = In(2)/A.

o Decay Energy Determination:

» Analyze the calibrated gamma-ray spectrum to identify all significant gamma-ray
emissions from the decay of lodine-120.

» The energies of these gamma rays, along with the energies of the emitted positrons and
captured electrons, contribute to the total decay energy (Q-value).

Quality Control

For any application in drug development and clinical research, rigorous quality control of the
produced lodine-120 is mandatory.

Experimental Protocol: Determination of Radionuclidic
Purity

Radionuclidic purity is the proportion of the total radioactivity that is present as the desired
radionuclide.

Procedure:
« Gamma-Ray Spectroscopy:
o Acquire a high-resolution gamma-ray spectrum of the final lodine-120 product.

o Analyze the spectrum for the presence of any gamma-ray peaks that do not correspond to
the decay of lodine-120 or its daughter, 12°Te.

o Potential radionuclidic impurities could include other iodine isotopes (e.g., 124, 123, 124]) or
isotopes produced from impurities in the target material.
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o Half-life Measurement:

o Follow the decay of the sample over time. The presence of longer-lived impurities will
become apparent as a deviation from the expected single-exponential decay of lodine-
120.

Visualizations
Decay Scheme of lodine-120

The following diagram illustrates the primary decay pathway of lodine-120 to Tellurium-120.

Decay Scheme of lodine-120
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Caption: Simplified decay scheme of lodine-120 to stable Tellurium-120.

Experimental Workflow for lodine-120 Production and
Purification

The following diagram outlines the major steps in the production and purification of lodine-120.
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Production and Purification Workflow for lodine-120
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Caption: Workflow for the production and purification of lodine-120.
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o To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of lodine-120]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1201904/docs#an-in-depth-technical-guide-to-the-
physical-properties-of-iodine-120]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/product/b1201904/docs#an-in-depth-technical-guide-to-the-physical-properties-of-iodine-120
https://www.benchchem.com/product/b1201904/docs#an-in-depth-technical-guide-to-the-physical-properties-of-iodine-120
https://www.benchchem.com/product/b1201904/docs#an-in-depth-technical-guide-to-the-physical-properties-of-iodine-120
https://www.benchchem.com/product/b1201904/docs#an-in-depth-technical-guide-to-the-physical-properties-of-iodine-120
https://www.benchchem.com/product/b1201904?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201904?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

